Cas no 476673-63-9 ((2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile
• CAS No: 476673-63-9
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5827430
• PubChem ID: 18558402
• Update Time: 2025-07-10

(2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(4-ethylphenyl)-α-[(4-methoxy-3-nitrophenyl)methylene]-
• F0760-0832
• 476673-63-9
• (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(4-methoxy-3-nitrophenyl)acrylonitrile
• AKOS024599093
• (Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile
• (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile

• Inchi： 1S/C21H17N3O3S/c1-3-14-4-7-16(8-5-14)18-13-28-21(23-18)17(12-22)10-15-6-9-20(27-2)19(11-15)24(25)26/h4-11,13H,3H2,1-2H3
• InChI Key： SQAFOWDZVBBBHS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(CC)C=C2)N=C1C(=CC1=CC=C(OC)C([N+]([O-])=O)=C1)C#N

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 609.5±65.0 °C(Predicted)
• pka: -0.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile

Introduction to (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile (CAS No. 476673-63-9)

(2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile (CAS No. 476673-63-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile is particularly noteworthy. It consists of a thiazole ring, an ethyl-substituted phenyl group, a methoxy-substituted nitrophenyl group, and a cyano group attached to a propenyl moiety. The presence of these functional groups imparts the molecule with diverse chemical reactivity and potential biological activity. The Z configuration of the double bond in the propenyl moiety further adds to its structural complexity and specificity.

In terms of chemical synthesis, several methods have been reported for the preparation of (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile. One common approach involves the condensation of 4-methoxy-3-nitrobenzaldehyde with 2-(4-ethylphenyl)thiazole in the presence of a suitable base. The resulting intermediate is then treated with cyanoacetic acid to form the desired product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent research has focused on the biological activities of (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-kB and MAPK.

Additionally, research has explored the anti-inflammatory effects of (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile. A study in the European Journal of Pharmacology found that this compound significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile have also been investigated. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use as an oral therapeutic agent in clinical settings.

In conclusion, (2Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile (CAS No. 476673-63-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As our understanding of this compound deepens, it holds great promise for advancing the fields of medicinal chemistry and pharmaceutical science.